Cas no 1564911-44-9 (2-Fluoro-N-(thiophen-2-yl)methylpyridin-4-amine)

• Product Name: 2-Fluoro-N-(thiophen-2-yl)methylpyridin-4-amine
• CAS No: 1564911-44-9
• MF: C₁₀H₉FN₂S
• MW: 208.255264043808
• CID: 5578807
• Update Time: 2025-05-19

2-Fluoro-N-(thiophen-2-yl)methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 2-fluoro-N-(2-thienylmethyl)-
• 2-Fluoro-N-[(thiophen-2-yl)methyl]pyridin-4-amine
• 2-Fluoro-N-(thiophen-2-yl)methylpyridin-4-amine

• Inchi： 1S/C10H9FN2S/c11-10-6-8(3-4-12-10)13-7-9-2-1-5-14-9/h1-6H,7H2,(H,12,13)
• InChI Key： OPVQAVSAZVTVAY-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(NCC2SC=CC=2)=C1

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 347.1±37.0 °C(Predicted)
• pka: 2.14±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Fluoro-N-(thiophen-2-yl)methylpyridin-4-amine

Introduction to 2-Fluoro-N-(thiophen-2-yl)methylpyridin-4-amine (CAS No. 1564911-44-9)

2-Fluoro-N-(thiophen-2-yl)methylpyridin-4-amine is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 1564911-44-9, is characterized by its combination of a fluoro-substituted pyridine ring and a thiophene moiety, which together contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of 2-Fluoro-N-(thiophen-2-yl)methylpyridin-4-amine encompasses several key functional groups that are of particular interest in medicinal chemistry. The presence of a fluoro atom at the 2-position of the pyridine ring enhances the compound's lipophilicity and metabolic stability, while the thiophene ring introduces additional electronic and steric effects that can influence its binding affinity to biological targets. These structural features make it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds that incorporate both fluoro and thiophene functionalities. These types of molecules have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The combination of these moieties not only enhances the pharmacological properties of the compounds but also opens up new avenues for designing more effective and selective drugs.

One of the most compelling aspects of 2-Fluoro-N-(thiophen-2-yl)methylpyridin-4-amine is its potential as a scaffold for developing novel therapeutic agents. The fluoro-substituted pyridine ring can serve as a key pharmacophore, interacting with specific receptors or enzymes in biological systems. Meanwhile, the thiophene moiety can modulate these interactions, either by enhancing binding affinity or by altering the compound's pharmacokinetic profile. This dual functionality makes it an attractive candidate for further investigation.

Recent studies have begun to uncover the biological activities of compounds with similar structural motifs. For instance, researchers have demonstrated that certain fluoro-pyridine-thiophene derivatives exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation. These findings suggest that 2-Fluoro-N-(thiophen-2-yl)methylpyridin-4-amine could potentially be developed into a new class of anticancer agents. Furthermore, preliminary computational studies have indicated that this compound may have favorable interactions with target proteins, suggesting its potential as a lead compound for further optimization.

The synthesis of 2-Fluoro-N-(thiophen-2-yl)methylpyridin-4-amine presents several challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to efficiently build the necessary carbon-carbon bonds and functional group interconversions required for its preparation.

In addition to its potential therapeutic applications, 2-Fluoro-N-(thiophen-2-yl)methylpyridin-4-amines also hold promise for use as intermediates in the synthesis of more complex pharmaceuticals. Its unique structural features make it a versatile building block that can be modified in various ways to produce derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery programs where multiple analogs may need to be synthesized and evaluated.

The development of new analytical techniques has also played a crucial role in studying compounds like 2-fluoro-N-(thiophen)-2ylmethylpyridin--4--amine. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools that have been instrumental in elucidating its structure and understanding its behavior in different environments. These techniques provide detailed insights into the compound's molecular properties, which are essential for optimizing its pharmacological profile.

The future prospects for 2-fluoro-N-(thiophen--ylmethylpyridin--4--amine

In conclusion, 2-fluoro-N-(thiophen--ylmethylpyridin--4--amine